Cas no 2171699-54-8 (5-(4-ethylazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-(4-ethylazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171699-54-8
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5949308
• PubChem ID: 165543932
• Update Time: 2025-05-20

5-(4-ethylazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 5-(4-ethylazepan-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• EN300-1509396
• 2171699-54-8

• Inchi： 1S/C28H34N2O5/c1-2-19-8-7-16-30(17-15-19)27(33)25(13-14-26(31)32)29-28(34)35-18-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,19,24-25H,2,7-8,13-18H2,1H3,(H,29,34)(H,31,32)
• InChI Key： SYTGALFFOVEUNT-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC)CC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(4-ethylazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Introduction to 5-(4-ethylazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171699-54-8)

5-(4-ethylazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171699-54-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, an azepane ring, and a carboxylic acid functional group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologically active molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions with amino groups. In the context of 5-(4-ethylazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid, the Fmoc group plays a crucial role in controlling the reactivity of the amino group, making it an ideal candidate for conjugation with other biomolecules or for use in solid-phase synthesis.

The azepane ring, a seven-membered nitrogen-containing heterocycle, is known for its flexibility and ability to adopt various conformations. This property makes it an attractive scaffold for drug design, as it can mimic the binding interactions of natural ligands with target proteins. The presence of an ethyl substituent on the azepane ring further enhances its lipophilicity, potentially improving its cell permeability and bioavailability.

The carboxylic acid functional group at the C-terminal end of the molecule provides a reactive site for conjugation with other molecules, such as peptides, proteins, or small molecules. This feature is particularly useful in the development of prodrugs or targeted drug delivery systems, where the carboxylic acid can be modified to enhance solubility or to attach targeting ligands.

Recent studies have explored the potential of 5-(4-ethylazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and anti-cancer activities. The unique combination of the Fmoc protecting group, azepane ring, and carboxylic acid functional group may contribute to these biological activities by modulating specific signaling pathways or interacting with key cellular targets.

In addition to its potential therapeutic applications, 5-(4-ethylazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid has also been studied for its use in chemical biology and proteomics. The Fmoc group can be selectively removed under mild conditions, allowing for controlled deprotection and subsequent modification of the amino group. This property makes it a valuable tool for probing protein-protein interactions and studying post-translational modifications.

The synthesis of 5-(4-ethylazepan-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid typically involves multi-step procedures that require precise control over reaction conditions and purification steps. Key synthetic strategies include the formation of the azepane ring through ring-closing metathesis (RCM) or other cyclization reactions, followed by selective functionalization of the amino and carboxylic acid groups. The choice of synthetic route depends on factors such as yield, purity, and scalability.

In conclusion, 5-(4-ethylazepan-1-yl)-4-{(9H-fluoren-9-yloxycarbonyl)amino}-5-oxy-pentanoic acid (CAS No. 2171699-54-8) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel drugs and biologically active molecules. Ongoing research continues to uncover new applications and optimize synthetic methods, further highlighting its importance in the field.